Cas no 2171481-46-0 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-phenylacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-phenylacetic acid
• CAS No: 2171481-46-0
• MF: C₂₆H₂₂F₂N₂O₅
• MW: 480.460093975067
• CID: 5861939
• PubChem ID: 165513867
• Update Time: 2025-10-28

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-phenylacetic acid
• EN300-1498883
• 2171481-46-0
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-2-phenylacetic acid

• Inchi： 1S/C26H22F2N2O5/c27-26(28,24(33)30-22(23(31)32)16-8-2-1-3-9-16)15-29-25(34)35-14-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21-22H,14-15H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： QBYNQWJXWIOGEY-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)C1C=CC=CC=1)=O)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 480.14967813g/mol
• Monoisotopic Mass: 480.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-2-phenylacetic acid

Compound CAS No 2171481-46-0: 2-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-2,2-difluoropropanamido)-N-(phenyl)acetic Acid

The compound with CAS number 2171481-46-0, known as 2-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-2,2-difluoropropanamido)-N-(phenyl)acetic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and functional groups, which make it a valuable component in advanced chemical synthesis and applications.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of the molecule during synthetic processes. Additionally, the compound features a difluoro substituent on the propanamide chain, introducing electronic effects that can influence its chemical behavior and reactivity. The phenyl group attached to the acetic acid moiety further enhances the molecule's versatility, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique combination of functional groups makes it an ideal candidate for exploring new therapeutic agents. For instance, researchers have investigated its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with potential anti-cancer properties. The Fmoc group's stability under certain reaction conditions allows for precise control during the synthesis of complex molecules, ensuring high yields and purity.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. Its fluorinated propanamide chain contributes to enhanced thermal stability and mechanical properties, making it a promising candidate for use in advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how such compounds can be integrated into high-performance materials, offering improved durability and resistance to environmental factors.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the formation of the Fmoc group through nucleophilic acyl substitution and subsequent coupling reactions to introduce the phenyl substituent. Researchers have optimized these steps to achieve high yields and maintain the integrity of sensitive functional groups.

Moreover, computational studies have provided valuable insights into the electronic properties and reactivity of this compound. Advanced molecular modeling techniques have been employed to predict its interaction with biological targets, paving the way for its application in drug design. These studies underscore its potential as a versatile building block in medicinal chemistry.

In conclusion, the compound with CAS number 2171481-46-0 represents a significant advancement in modern organic chemistry. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing scientific innovation across multiple disciplines.